Cas no 392243-80-0 (2,5-dichloro-N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 2,5-dichloro-N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 392243-80-0
• MF: C₁₅H₈Cl₂N₄O₃S
• MW: 395.220019340515
• CID: 5955906
• PubChem ID: 5201045
• Update Time: 2025-07-22

2,5-dichloro-N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-ylbenzamide
• 2,5-dichloro-N-(5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl)benzamide
• Benzamide, 2,5-dichloro-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]-
• AKOS024575607
• F0326-0739
• CCG-310226
• Oprea1_698978
• AB00667429-01
• 392243-80-0
• 2,5-dichloro-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]benzamide

• Inchi： 1S/C15H8Cl2N4O3S/c16-9-4-5-12(17)11(7-9)13(22)18-15-20-19-14(25-15)8-2-1-3-10(6-8)21(23)24/h1-7H,(H,18,20,22)
• InChI Key： PWMMIEASLQEXKA-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC([N+]([O-])=O)=C2)S1)(=O)C1=CC(Cl)=CC=C1Cl

Computed Properties

• Exact Mass: 393.9694167g/mol
• Monoisotopic Mass: 393.9694167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.611±0.06 g/cm3(Predicted)
• pka: 6.52±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,5-dichloro-N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-ylbenzamide

Professional Introduction to Compound with CAS No. 392243-80-0 and Product Name: 2,5-dichloro-N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-ylbenzamide

The compound identified by the CAS number 392243-80-0 and the product name 2,5-dichloro-N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-ylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including chloro substituents, a nitro group, and a thiadiazole core, which collectively contribute to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of thiadiazole derivatives in the development of novel therapeutic agents. The thiadiazole scaffold is known for its broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. In particular, the 2,5-dichloro-N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-ylbenzamide structure exhibits promising characteristics that make it a valuable candidate for further investigation. The presence of chloro groups at the 2 and 5 positions enhances the electron-withdrawing nature of the molecule, while the nitro group at the phenyl ring introduces additional reactivity and potential for biointeraction.

One of the most compelling aspects of this compound is its potential as an inhibitor of various enzymatic targets. Studies have demonstrated that thiadiazole derivatives can modulate the activity of enzymes involved in critical cellular pathways. For instance, research suggests that compounds with a similar structural motif may interact with kinases and other signaling proteins, thereby influencing cellular processes such as proliferation and differentiation. The 2,5-dichloro-N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-ylbenzamide molecule has shown preliminary activity against certain kinases, making it a promising lead for further optimization.

The benzamide moiety in the compound's structure also contributes to its biological relevance. Benzamides are well-known for their role as pharmacophores in numerous therapeutic agents due to their ability to form hydrogen bonds with biological targets. This interaction can enhance binding affinity and specificity, which are crucial factors in drug design. In the context of 2,5-dichloro-N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-ylbenzamide, the benzamide group may facilitate binding to specific proteins or enzymes by forming hydrogen bonds with polar residues on the target surface.

Advances in computational chemistry have also played a pivotal role in understanding the potential of this compound. Molecular modeling studies have been employed to predict how 2,5-dichloro-N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-ylbenzamide interacts with its intended biological targets. These studies provide valuable insights into the compound's binding mode and can guide future modifications to improve its efficacy and selectivity. Additionally, virtual screening techniques have been used to identify potential analogs with enhanced properties based on the structure of this compound.

In vitro studies have begun to elucidate the pharmacological profile of 2,5-dichloro-N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-ylbenzamide. Initial experiments have shown that this compound exhibits notable activity against certain cancer cell lines. The mechanism of action appears to involve inhibition of key signaling pathways that are aberrantly activated in tumor cells. This has led to interest in exploring its potential as an anticancer agent further. Furthermore, preliminary toxicity assays suggest that the compound is well-tolerated at relevant concentrations.

The nitro group in the phenyl ring is another critical feature that contributes to the compound's reactivity and biological activity. Nitroaromatic compounds are known for their ability to undergo various chemical transformations that can be exploited in drug design. For example, reduction of the nitro group can yield an amine derivative that may exhibit different biological properties compared to the parent compound. Such transformations provide opportunities for generating a library of analogs with tailored activities.

Future directions in the study of 2,5-dichloro-N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-ylbenzamide include both in vivo testing and structural optimization. Preclinical studies will be essential to evaluate its efficacy and safety profile in animal models before considering human trials. Additionally，modifications to improve solubility、bioavailability、and metabolic stability will be explored using structure-based drug design principles.

The broader significance of this compound lies in its contribution to advancing our understanding of heterocyclic chemistry and its applications in medicine。 The integration of multiple functional groups into a single molecular framework highlights how complex molecules can be designed to interact with biological systems effectively。 As research continues，compounds like 392243-80-0 will serve as valuable tools for developing new treatments against various diseases。